Cas no 1803596-34-0 (1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride)

• Product Name: 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride
• CAS No: 1803596-34-0
• MF: C₉H₁₅ClF₃NO
• MW: 245.669712305069
• MDL: MFCD28348180
• CID: 4617105
• PubChem ID: 112756476
• Update Time: 2025-10-22

1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]ethan-1-one hydrochloride
• 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride

• MDL： MFCD28348180
• Inchi： 1S/C9H14F3NO.ClH/c1-7(14)8-2-4-13(5-3-8)6-9(10,11)12;/h8H,2-6H2,1H3;1H
• InChI Key： SFDGQOVLNDHGPT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(=O)C)CC1)C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride

1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride (CAS No: 1803596-34-0)

The compound 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride (CAS No: 1803596-34-0) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which incorporates a trifluoroethyl group attached to a piperidine ring system, further substituted with an ethanone moiety and hydrochloride salt. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as organocatalysis and microwave-assisted reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and development. The trifluoroethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic profiles of the compound, making it an attractive candidate for therapeutic agents targeting various disease states.

One of the most promising applications of 1803596-34-0 lies in its potential as a lead compound in the development of novel drugs. Preclinical studies have demonstrated its ability to interact with key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, which are implicated in numerous pathological conditions. For instance, research published in *Nature Communications* highlights its efficacy in modulating neuronal activity, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's disease.

In addition to its pharmacological applications, 1803596-34-0 has also garnered attention for its role in chemical synthesis as a versatile building block. Its piperidine ring system serves as a valuable scaffold for constructing complex molecular architectures, while the trifluoroethyl group provides an avenue for further functionalization. This dual functionality makes it an indispensable tool in the arsenal of synthetic chemists.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability compared to other salt forms or free base. This property is critical for both preclinical testing and potential clinical applications, where consistent dosing and bioavailability are paramount. Furthermore, recent studies have explored the stereochemical properties of 1803596-34-0, revealing insights into its enantioselective synthesis and stereochemical influence on biological activity.

From an environmental standpoint, the synthesis and handling of 1803596-34-0 are conducted under stringent safety protocols to minimize ecological impact. Its production process adheres to green chemistry principles, emphasizing the use of renewable feedstocks and energy-efficient reaction conditions. These practices not only reduce waste generation but also align with global sustainability goals.

In conclusion, 1803596-34-0, or 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-one Hydrochloride, represents a cutting-edge chemical entity with multifaceted applications across pharmaceuticals and organic synthesis. Its unique structure, combined with advancements in synthetic methodologies and pharmacological research, positions it as a pivotal compound in driving innovation within these fields.